(2E)-3-(3-Bromophenyl)-1-(4-methoxyphenyl)prop-2-en-1-one

• IUPAC Name: (E)-3-(3-bromophenyl)-1-(4-methoxyphenyl)prop-2-en-1-one
• InChI: InChI=1S/C16H13BrO2/c1-19-15-8-6-13(7-9-15)16(18)10-5-12-3-2-4-14(17)11-12/h2-11H,1H3/b10-5+
• InChI Key: RSWWQJNMOSIIDP-BJMVGYQFSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)C=CC2=CC(=CC=C2)Br
• Isomeric SMILES: COC1=CC=C(C=C1)C(=O)/C=C/C2=CC(=CC=C2)Br
• Molecular Formula: C16H13BrO2
• Molecular Weight: 317.18 g/mol

Description

(2E)-3-(3-Bromophenyl)-1-(4-methoxyphenyl)prop-2-en-1-one is a chemical compound that belongs to the class of chalcones. Chalcones are naturally occurring compounds found in plants and have been reported to possess various biological activities such as antioxidant, anti-inflammatory, and anticancer properties.

Scientific Research Applications

Crystal Structure and Molecular Geometry

• The molecule exhibits distinct angles between its phenyl groups, contributing to its chain-like molecular packing. This structural characteristic is crucial in understanding its potential applications in materials science and molecular engineering (Butcher et al., 2007).

Nonlinear Optical Properties

• This compound demonstrates significant nonlinear optical (NLO) properties, making it a candidate for use in semiconductor devices and organic electronics. Its intermolecular charge transport capabilities are particularly noteworthy for these applications (Shkir et al., 2019).

Antimicrobial Activity

• The compound has been evaluated for antimicrobial activity, showing moderate effectiveness against selected pathogens. This suggests potential applications in the development of antimicrobial agents or coatings (Sadgir et al., 2020).

Density Functional Theory (DFT) Analysis

• DFT calculations have been performed on this compound, confirming its molecular geometry and electronic properties. These insights are valuable for predicting its reactivity and potential applications in various fields, including materials science and molecular electronics (Öner et al., 2017).

Potential in Optical Limiting and Density Functional Theory Studies

• The compound has been explored for its applications in optical limiting, with studies highlighting its large nonlinear refractive index. This suggests its utility in developing materials for optical limiting applications (Shetty et al., 2017).

Vibrational Spectroscopy and Terahertz Investigation

• Vibrational spectroscopy and terahertz investigations have been conducted on this compound, providing insights into its structural properties at different frequencies. These studies are essential for its potential applications in NLO device fabrication (Singh et al., 2019).